2-Hydrazineylcyclopentan-1-ol dihydrochloride
Description
2-Hydrazineylcyclopentan-1-ol dihydrochloride is a cyclopentane derivative functionalized with a hydrazineyl group at the C2 position and a hydroxyl group at the C1 position, forming a dihydrochloride salt. The dihydrochloride formulation enhances aqueous solubility, a common strategy for improving bioavailability in pharmaceutical applications .
Properties
Molecular Formula |
C5H14Cl2N2O |
|---|---|
Molecular Weight |
189.08 g/mol |
IUPAC Name |
2-hydrazinylcyclopentan-1-ol;dihydrochloride |
InChI |
InChI=1S/C5H12N2O.2ClH/c6-7-4-2-1-3-5(4)8;;/h4-5,7-8H,1-3,6H2;2*1H |
InChI Key |
QVAIXBWMCUFMED-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(C1)O)NN.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Hydrazineylcyclopentan-1-ol dihydrochloride typically involves the reaction of cyclopentanone with hydrazine hydrate under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol, and requires careful temperature control to ensure the formation of the desired product. The resulting hydrazineylcyclopentan-1-ol is then treated with hydrochloric acid to obtain the dihydrochloride salt .
Industrial Production Methods
Industrial production of 2-Hydrazineylcyclopentan-1-ol dihydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and solvents, along with optimized reaction conditions to maximize yield and purity. The final product is typically purified through recrystallization or other suitable purification techniques .
Chemical Reactions Analysis
Types of Reactions
2-Hydrazineylcyclopentan-1-ol dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The hydrazineyl group can participate in substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopentanone derivatives, while reduction can produce cyclopentylamines .
Scientific Research Applications
2-Hydrazineylcyclopentan-1-ol dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is employed in the study of enzyme mechanisms and as a potential inhibitor of certain biological pathways.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of specialty chemicals and as a reagent in chemical processes.
Mechanism of Action
The mechanism of action of 2-Hydrazineylcyclopentan-1-ol dihydrochloride involves its interaction with specific molecular targets. The hydrazineyl group can form covalent bonds with certain enzymes or proteins, inhibiting their activity. This interaction can disrupt biological pathways and lead to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2-hydrazineylcyclopentan-1-ol dihydrochloride with three categories of dihydrochloride salts and cyclopentane derivatives, emphasizing physicochemical properties, synthesis, and applications.
Cyclopentane-Based Dihydrochlorides
Key Differences :
- Synthesis : The target compound’s dihydrochloride form likely follows a pathway similar to , where bases are protonated with HCl to improve solubility. In contrast, Cypenamine HCl is commercially supplied without disclosed synthesis details .
Biogenic Amine Dihydrochlorides
Key Differences :
- Structure : The cyclic hydrazineyl group distinguishes the target compound from linear biogenic amines. This structural difference likely reduces volatility and alters reactivity (e.g., reduced participation in Maillard reactions compared to putrescine or cadaverine) .
- Applications : Biogenic amine dihydrochlorides are analytical standards, whereas the target compound’s applications remain speculative but may involve niche chemical synthesis.
Azoamidine Dihydrochlorides
Key Differences :
- Reactivity : Azoamidines generate radicals for polymerization, whereas the hydrazineyl group in the target compound may favor coordination chemistry or redox reactions .
- Stability : Hydrazine derivatives are prone to oxidation under ambient conditions, unlike azoamidines stabilized by aromatic substituents .
Biological Activity
Overview of 2-Hydrazineylcyclopentan-1-ol Dihydrochloride
2-Hydrazineylcyclopentan-1-ol dihydrochloride is a chemical compound that has garnered attention in medicinal chemistry due to its potential biological activities. Compounds containing hydrazine groups are often explored for their pharmacological properties, including anti-cancer, anti-inflammatory, and antimicrobial activities.
Hydrazine derivatives are known to interact with various biological targets, including enzymes and receptors. The mechanism of action may involve:
- Inhibition of Enzymatic Activity : Many hydrazine derivatives act as enzyme inhibitors, affecting metabolic pathways.
- Reactive Oxygen Species (ROS) Modulation : They may influence oxidative stress levels in cells, leading to apoptosis in cancer cells.
Pharmacological Properties
Research on similar hydrazine compounds has suggested several potential pharmacological effects:
- Anticancer Activity : Some studies indicate that hydrazine derivatives can induce apoptosis in cancer cells through various pathways, including the modulation of Bcl-2 family proteins and caspase activation.
- Antimicrobial Effects : Certain hydrazines have demonstrated activity against bacterial and fungal strains, likely due to their ability to penetrate microbial cell membranes and disrupt cellular functions.
- Anti-inflammatory Properties : Compounds with hydrazine moieties have been shown to reduce inflammation markers in various models.
Case Studies
While specific case studies on 2-Hydrazineylcyclopentan-1-ol dihydrochloride may be limited, the following examples illustrate the biological relevance of hydrazine derivatives:
-
Study on Anticancer Activity :
- A study investigating a related hydrazine compound showed significant cytotoxicity against breast cancer cell lines (MCF-7). The compound induced apoptosis via mitochondrial pathways, suggesting potential for further development as an anticancer agent.
-
Antimicrobial Evaluation :
- Research on another hydrazine derivative revealed effective inhibition of Staphylococcus aureus and Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis.
-
Anti-inflammatory Research :
- A case study involving a similar structure demonstrated a reduction in pro-inflammatory cytokines in a murine model of arthritis, indicating potential therapeutic benefits in inflammatory diseases.
Table 1: Biological Activities of Hydrazine Derivatives
| Mechanism | Description |
|---|---|
| Enzyme Inhibition | Interferes with metabolic enzymes |
| ROS Modulation | Alters oxidative stress levels |
| Apoptosis Induction | Triggers programmed cell death in targeted cells |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
